Cas no 577-56-0 (2-Acetylbenzoic acid)

2-Acetylbenzoic acid Properties

Names and Identifiers

• 2-Acetylbenzoic acid
• 3-Hydroxy-3-methylphthalide
• Acetophenone-2-carboxylic acid~3-Hydroxy-3-methylphthalide
• o-Acetylbenzoic Acid
• 1-carboxy-2-methylcarbonylbenzene
• 2'-Acetophenonecarboxylic Acid
• Acetophenone-2-carboxylic acid
• acetylbenzoic acid
• Benzoic acid,2-acetyl
• Acetophenone-2'-carboxylic acid
• [ "" ]
• Benzoic acid, 2-acetyl-
• 2-Acetylbenzoicacid
• 2-AcetYl-Benzoic Acid
• Benzoic acid, acetyl-
• QDAWXRKTSATEOP-UHFFFAOYSA-N
• Methyl Phenyl Ketone-O-Carboxylic Acid
• o-acetyl-benzoic acid
• 2- acetylbenzoic acid
• 2-acetyl benzoic acid
• 2'-carboxyacetophenone
• NSC-407680
• EN300-25493
• CS-0017379
• AC-24657
• SCHEMBL286653
• SY010556
• NS00033780
• MFCD00002475
• 577-56-0
• DTXSID00206404
• AI3-22133
• FT-0610972
• 2-Acetylbenzoic acid, 99%
• FS-2418
• A8221
• Q-101990
• EINECS 209-413-2
• Z57158791
• CHEMBL3629240
• AKOS000266853
• A1075
• CK2176
• 2-(1'-oxoethyl)benzoic acid
• BDBM50129079
• NSC 407680
• NSC407680
• STK397360
• 2-acetylbenzoate
• DTXCID60128895
• +Expand

• MDL： MFCD00002475
• InChIKey： QDAWXRKTSATEOP-UHFFFAOYSA-N
• Inchi： 1S/C9H8O3/c1-6(10)7-4-2-3-5-8(7)9(11)12/h2-5H,1H3,(H,11,12)
• SMILES： O=C(C([H])([H])[H])C1=C([H])C([H])=C([H])C([H])=C1C(=O)O[H]
• BRN： 1210557

Computed Properties

• Exact Mass: 164.04700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 164.047344
• Heavy Atom Count: 12
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 54.4

Experimental Properties

• LogP: 1.58740
• PSA: 54.37000
• Refractive Index: 1.5380 (estimate)
• Water Partition Coefficient: Soluble in Dichloromethane and Ethyl Acetate. Slightly soluble in water.
• Boiling Point: 251.61°C (rough estimate)
• Melting Point: 115-117 °C (lit.)
• Flash Point: 174.448°C
• FEMA: 3249
• Color/Form: Powder
• Solubility: Soluble in ethanol and hot water, slightly soluble in water
• Density: 1.2132 (rough estimate)

2-Acetylbenzoic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature(BD7624)
• Risk Phrases： R36/37/38
• Signal Word：Warning

2-Acetylbenzoic acid Customs Data

• HS CODE：29183000
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Acids/Esters